Cas no 13059-85-3 (Benzenamine,N-(1-methylethyl)-2,4-dinitro-)

• Product Name: Benzenamine,N-(1-methylethyl)-2,4-dinitro-
• CAS No: 13059-85-3
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 232598
• PubChem ID: 347451
• Update Time: 2025-04-19

Benzenamine,N-(1-methylethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1-methylethyl)-2,4-dinitro-
• 2,4-dinitro-N-propan-2-ylaniline
• KBLJXXODEPARJO-UHFFFAOYSA-N
• MFCD00195665
• N-Isopropyl-2,4-dinitroaniline
• N-ISOPROPYL-2,4-DINITROBENZENAMINE
• NSC406134
• 2,4-dinitro-N-(propan-2-yl)aniline
• (2,4-Dinitro-phenyl)-isopropyl-amine
• DTXSID60324254
• Q63409231
• NSC 406134
• NSC-406134
• 13059-85-3
• SCHEMBL10089736
• AKOS000442209
• CHEMBL4467857

• Inchi： 1S/C9H11N3O4/c1-6(2)10-8-4-3-7(11(13)14)5-9(8)12(15)16/h3-6,10H,1-2H3
• InChI Key： KBLJXXODEPARJO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 365.7°Cat760mmHg
• Flash Point: 175°C
• Refractive Index: 1.618
• PSA: 98.31